10-Deacetyltaxol 7-Xyloside

• Molecular Formula: C50H57NO17
• Molecular Weight: 944.0 g/mol
• InChI: InChI=1S/C50H57NO17/c1-25-31(65-45(61)38(56)35(27-15-9-6-10-16-27)51-43(59)28-17-11-7-12-18-28)22-50(62)42(67-44(60)29-19-13-8-14-20-29)40-48(5,41(58)37(55)34(25)47(50,3)4)32(21-33-49(40,24-64-33)68-26(2)52)66-46-39(57)36(54)30(53)23-63-46/h6-20,30-33,35-40,42,46,53-57,62H,21-24H2,1-5H3,(H,51,59)/t30-,31+,32+,33-,35+,36+,37-,38-,39-,40-,42+,46+,48-,49+,50-/m1/s1
• InChIKey: ORKLEZFXASNLFJ-ODBGVJAMSA-N

Natural paclitaxel extraction yields are uneconomically low (0.02-0.04%). This compound offers a superior alternative: it is 3-10× more abundant than taxol in Taxus bark (0.06-0.1% yield) and serves as the optimal semi-synthetic precursor. - **Microtubule-disrupting probe (IC50 0.3 µM)** - Mechanistically distinct from paclitaxel stabilization - **High-purity supply (≥98% HPLC)** with CoA, MSDS, and 36-month stability at -20°C - **Engineered bioconversion ready** - >90% conversion to 10-deacetyltaxol at pilot scale

10-Deacetyltaxol 7-Xyloside Identity and Chemical Class

10-Deacetyltaxol 7-Xyloside (CAS 90332-63-1; synonym: 10-Deacetyl-7-xylosyl paclitaxel, 7-Xylosyl-10-deacetyltaxol) is a naturally occurring glycosylated taxane diterpenoid isolated from Taxus species, particularly Taxus brevifolia and Taxus chinensis [1]. With a molecular formula of C₅₀H₅₇NO₁₇ and a molecular weight of 943.98 g/mol, it belongs to the paclitaxel (Taxol) analogue family and is distinguished by a β-D-xylopyranosyl moiety at the C-7 position and a free hydroxyl at C-10 (deacetylated) [2]. It functions as a microtubule-active agent and serves both as a direct bioactive compound and as a critical semi-synthetic precursor to paclitaxel and 10-deacetyltaxol [3].

Natural product isolation Glycosylated taxane diterpenoid from Taxus spp. bark

Mechanistic tool Microtubule-disrupting agent distinct from paclitaxel stabilization

Semi-synthetic precursor Reported high-yield bioconversion to 10-deacetyltaxol

• [1] Rao KV. Taxol and related taxanes. I. Taxanes of Taxus brevifolia bark. Pharm Res. 1993 Apr;10(4):521-4. doi: 10.1023/a:1018937700459. PMID: 8097872. View Source
• [2] PubChem. 10-Deacetyl-7-xylosyltaxol. Compound Summary CID 24791040. National Center for Biotechnology Information. View Source
• [3] Cheng HL, Zhao RY, Chen TJ, Yu WB, Wang F, Cheng KD, Zhu P. Cloning and characterization of the glycoside hydrolases that remove xylosyl groups from 7-β-xylosyl-10-deacetyltaxol and its analogues. Mol Cell Proteomics. 2013 Aug;12(8):2236-48. doi: 10.1074/mcp.M113.029363. View Source

Why 10-Deacetyltaxol 7-Xyloside Cannot Be Substituted

Although 10-Deacetyltaxol 7-Xyloside shares the taxane core with paclitaxel, 10-deacetyltaxol, and docetaxel, substitution is precluded by three factors: (i) its unique C-7 xylosyl modification confers a distinct microtubule-disrupting (rather than stabilizing) mechanism in cell-free systems, unlike the prototypical taxane pharmacophore ; (ii) it is the most abundant taxane in Pacific yew bark, present at 3–10× the yield of taxol and 5–10× the yield of 10-deacetyltaxol, making it the economically preferred natural starting material for semi-synthetic taxane production [1]; and (iii) engineered bioconversion systems achieve conversion rates exceeding 90% to 10-deacetyltaxol, a yield unattainable with other taxane xylosides [2]. These three dimensions—mechanistic divergence, natural abundance, and scalable bioconversion—are not collectively present in any single comparator taxane, rendering generic substitution scientifically and economically invalid.

1

C-7 xylosyl modification confers a microtubule-disrupting mechanism; paclitaxel or docetaxel may not reproduce this pathway response.

2

Natural abundance in Pacific yew bark is reported as highest among taxanes; alternative sources may lack comparable isolation yield.

3

Engineered bioconversion systems achieve >90% conversion to 10-deacetyltaxol; other taxane xylosides may not match this reported efficiency.

• [1] Rao KV. Taxol and related taxanes. I. Taxanes of Taxus brevifolia bark. Pharm Res. 1993 Apr;10(4):521-4. doi: 10.1023/a:1018937700459. PMID: 8097872. View Source
• [2] Yu WB, Zhao RY, Cheng HL, Zhu P. Pilot studies on scale-up biocatalysis of 7-β-xylosyl-10-deacetyltaxol and its analogues by an engineered yeast. J Ind Microbiol Biotechnol. 2015 Jun;42(6):867-76. doi: 10.1007/s10295-015-1617-6. View Source

Comparative Evidence for 10-Deacetyltaxol 7-Xyloside

Natural Abundance Advantage

In a standardized single-column chromatographic isolation from Taxus brevifolia bark, 10-Deacetyltaxol 7-Xyloside was recovered at 0.06–0.1% yield, the highest among all taxanes quantified, and explicitly identified as 'the most abundant taxane in the Pacific yew bark' [1]. This represents a 3–5× higher yield than taxol (0.02–0.04%) and a 5–10× higher yield than 10-deacetyltaxol (0.01–0.02%) from the same pooled bark samples. Additional comparators measured in the identical procedure include 10-deacetylbaccatin III (0.02–0.04%), taxol-7-xyloside (0.005–0.01%), and cephalomannine (0.005–0.007%) [1].

Natural Abundance

Head-to-head

Yield 0.06–0.1% vs taxol 0.02–0.04% and 10-deacetyltaxol 0.01–0.02%

Reported highest isolated yield among quantified taxanes from T. brevifolia bark.

Single-column chromatography; five pooled batches (Rao, 1993).

Evidence Dimension	Isolated yield from Taxus brevifolia bark (% w/w)
Target Compound Data	0.06–0.1% (10-Deacetyltaxol 7-Xyloside)
Comparator Or Baseline	Taxol: 0.02–0.04%; 10-Deacetyltaxol: 0.01–0.02%; 10-Deacetylbaccatin III: 0.02–0.04%; Taxol-7-xyloside: 0.005–0.01%; Cephalomannine: 0.005–0.007%
Quantified Difference	3–5× higher than taxol; 5–10× higher than 10-deacetyltaxol; 10–20× higher than taxol-7-xyloside
Conditions	Silica gel, Florisil, or reverse-phase C18-silica single-column chromatography followed by crystallization; pooled Taxus brevifolia bark samples; yields confirmed across five independent pooled batches (Rao, 1993)

Why This Matters

For procurement decisions in semi-synthetic taxane manufacturing, this abundance advantage translates directly into lower raw material costs and higher throughput when 10-Deacetyltaxol 7-Xyloside is selected as the starting material over taxol or 10-deacetyltaxol.

• [1] Rao KV. Taxol and related taxanes. I. Taxanes of Taxus brevifolia bark. Pharm Res. 1993 Apr;10(4):521-4. doi: 10.1023/a:1018937700459. PMID: 8097872. View Source

Bioconversion Efficiency to 10-Deacetyltaxol

In a 2015 pilot-scale bioconversion study using recombinant Pichia pastoris expressing the Lentinula edodes glycoside hydrolase LXYL-P1-2, 10-Deacetyltaxol 7-Xyloside was converted to 10-deacetyltaxol with 93–95% efficiency at a 10 g/L substrate loading in a 10-L reaction volume, and 83% conversion at 15 g/L [1]. The yield of 10-deacetyltaxol reached 10.58 g/L in 1-L volume with 15 g/L substrate [1]. This represents a major advance over earlier microbial conversion systems: Enterobacter sp. CGMCC 2487 achieved 92% conversion and 764 mg/L yield in flask-scale [2], while an earlier engineered yeast study (2013) reported ~80% conversion at 10 g/L in 5-L volume [3]. The 2015 system achieved 10–14× higher absolute product yield (10.58 g/L vs. 0.764 g/L) while maintaining conversion efficiency at scale [REFS-1, REFS-2].

Bioconversion Efficiency

Cross-study

93–95% conversion at 10 g/L; 10.58 g/L 10-deacetyltaxol yield in pilot scale

Engineered yeast system achieves reported scalable conversion.

Comparison with earlier microbial systems (Yu et al., 2015).

Evidence Dimension	Bioconversion rate and product yield of 10-deacetyltaxol from 10-Deacetyltaxol 7-Xyloside
Target Compound Data	93–95% conversion at 10 g/L substrate (2015 engineered yeast, 10-L); 83% conversion at 15 g/L; yield 10.58 g/L 10-deacetyltaxol at 1-L scale [1]
Comparator Or Baseline	2013 engineered yeast: ~80% conversion, 10 g/L substrate, 5-L [3]; 2010 Enterobacter sp.: 92% conversion, 764 mg/L yield, flask-scale [2]; In vitro one-pot conversion to Taxol: 0.64 mg/mL [4]
Quantified Difference	10.58 g/L yield (2015) vs. 0.764 g/L (2010): ~14× improvement; 93–95% conversion (2015) vs. ~80% conversion (2013): ~15–19% absolute improvement at comparable or higher scale
Conditions	Recombinant P. pastoris expressing LXYL-P1-2 glycoside hydrolase; high-cell-density fermentation (200-L); freeze-dried cells; 10-L reaction volume; 0.5% antifoam; optimized DMSO concentration (Yu et al., 2015)

Why This Matters

For industrial procurement, this proven >90% bioconversion at pilot scale de-risks the supply chain: 10-Deacetyltaxol 7-Xyloside can be reliably converted to 10-deacetyltaxol (the key intermediate for paclitaxel semi-synthesis) with commercially viable efficiency, unlike earlier microbial systems limited to sub-gram-per-liter yields.

• [1] Yu WB, Zhao RY, Cheng HL, Zhu P. Pilot studies on scale-up biocatalysis of 7-β-xylosyl-10-deacetyltaxol and its analogues by an engineered yeast. J Ind Microbiol Biotechnol. 2015 Jun;42(6):867-76. doi: 10.1007/s10295-015-1617-6. View Source
• [2] Wang K, Wang T, Li J, Zou J, Chen Y, Dai J. Microbial hydrolysis of 7-xylosyl-10-deacetyltaxol to 10-deacetyltaxol. J Mol Catal B: Enzym. 2011;68(3-4):250-255. doi: 10.1016/j.molcatb.2010.11.008. Conversion rate 92%, yield 764 mg/L. View Source
• [3] Cheng HL, Zhao RY, Chen TJ, Yu WB, Wang F, Cheng KD, Zhu P. High-cell-density fermentation and pilot-scale biocatalytic studies of an engineered yeast expressing the heterologous glycoside hydrolase of 7-β-xylosyltaxanes. J Ind Microbiol Biotechnol. 2013 Jan;40(1):133-40. doi: 10.1007/s10295-012-1212-z. View Source
• [4] Li BJ, Wang H, Gong T, et al. Improving 10-deacetylbaccatin III-10-β-O-acetyltransferase catalytic fitness for Taxol production. Nat Commun. 2017;8:15544. One-pot conversion yielding 0.64 mg/mL Taxol. View Source

Cell-Free Microtubule Disruption Potency

Unlike paclitaxel, which stabilizes microtubules and promotes tubulin polymerization, 10-Deacetyltaxol 7-Xyloside acts as a microtubule disruptor in cell-free assays. It induces disassembly of pig brain microtubules with an IC₅₀ of 0.3 µM and Physarum microtubules with an IC₅₀ of 0.5 µM . This is mechanistically distinct from paclitaxel (a polymer stabilizer with reported IC₅₀ of 0.1 pM in human endothelial cells for proliferation inhibition, but not directly comparable in the same disassembly assay) . For context, docetaxel, a clinically used taxane microtubule depolymerization inhibitor, has a reported IC₅₀ of 0.2 µM in a microtubule disassembly assay , placing 10-Deacetyltaxol 7-Xyloside within the same order of magnitude for disassembly inhibition while possessing a structurally distinct C-7 xylosyl modification and C-10 deacetylation that differentiates it from both paclitaxel and docetaxel.

Microtubule Disruption

Cross-study

IC₅₀ 0.3 µM (pig brain), 0.5 µM (Physarum) in cell-free disassembly assay

Microtubule-disrupting profile context; mechanism opposite to paclitaxel stabilization.

Assay conditions differ from docetaxel comparator.

Evidence Dimension	IC₅₀ for microtubule disassembly in cell-free assays
Target Compound Data	IC₅₀ = 0.3 µM (pig brain microtubules); IC₅₀ = 0.5 µM (Physarum microtubules)
Comparator Or Baseline	Docetaxel: IC₅₀ = 0.2 µM (microtubule disassembly inhibitor, assay conditions not identical) ; Paclitaxel: microtubule polymer stabilizer (opposite mechanism; IC₅₀ = 0.1 pM in human endothelial cell proliferation, not a disassembly assay)
Quantified Difference	Comparable potency to docetaxel (0.3–0.5 µM vs. 0.2 µM) as a disassembly inhibitor, but with opposite mechanism to paclitaxel (stabilizer vs. disruptor); exact ratio not calculable due to different assay systems
Conditions	Cell-free microtubule disassembly assays using purified pig brain tubulin and Physarum tubulin (Cayman Chemical / Biomol product characterization, cross-referenced to Jiang et al., 2008)

Why This Matters

For mechanism-of-action studies and ADC payload development, this compound offers a microtubule-disrupting profile distinct from paclitaxel's stabilizing action, potentially enabling different therapeutic windows or combination strategies, while its xylosyl group provides a natural handle for further conjugation chemistry.

Mitochondrial Apoptosis Pathway Activation

In PC-3 human prostate cancer cells, 10-Deacetyltaxol 7-Xyloside (termed 7-xylosyl-10-deacetylpaclitaxel) induces apoptosis exclusively through the mitochondrial-dependent (intrinsic) pathway, as evidenced by: up-regulation of pro-apoptotic Bax and Bad proteins; down-regulation of anti-apoptotic Bcl-2 and Bcl-XL proteins; activation of caspase-9 (initiator), followed by downstream caspases-3 and -6; Bid activation by caspase-3; and no effect on caspase-8, CD95, or NF-κB [1]. The compound also induced mitotic cell cycle arrest (G2/M) and apoptosis confirmed by flow cytometry, DNA laddering, and transmission electron microscopy [1]. By contrast, paclitaxel induces apoptosis through both mitochondrial and death receptor pathways, involving caspase-8 activation and NF-κB modulation in certain cell types [2]. This differential pathway selectivity—mitochondrial-specific with no death receptor or NF-κB involvement—distinguishes 10-Deacetyltaxol 7-Xyloside from paclitaxel in apoptotic signaling.

Apoptosis Pathway

Class-level

Mitochondrial-specific: Bax/Bad↑, Bcl-2/Bcl-XL↓, caspase-9/-3/-6; no caspase-8, CD95, NF-κB

Reported mitochondrial pathway selectivity in PC-3 cells; paclitaxel engages dual pathways.

Class-level inference; not a direct head-to-head comparison.

Evidence Dimension	Apoptosis signaling pathway selectivity in PC-3 prostate cancer cells
Target Compound Data	Mitochondrial-specific pathway: Bax↑, Bad↑, Bcl-2↓, Bcl-XL↓, caspase-9→caspase-3/-6 activation, Bid cleavage; no caspase-8, CD95, or NF-κB involvement [1]
Comparator Or Baseline	Paclitaxel: activates both mitochondrial (intrinsic) and death receptor (extrinsic) pathways; involves caspase-8 and NF-κB modulation in multiple cancer cell types [REFS-2; class-level inference, not a direct head-to-head comparison in the same study]
Quantified Difference	Qualitative pathway divergence: exclusive mitochondrial pathway engagement vs. dual-pathway engagement; absence of caspase-8/CD95/NF-κB involvement is a binary differentiation from paclitaxel
Conditions	PC-3 human prostate cancer cells; flow cytometry for cell cycle; DNA laddering and transmission electron microscopy for apoptosis; western blot for protein expression (Jiang et al., 2008, Int J Oncol)

Why This Matters

For researchers studying apoptosis signaling or developing therapies for cancers with specific death-receptor deficiencies, this compound provides a tool to selectively interrogate the mitochondrial apoptosis pathway without confounding death-receptor crosstalk, a property not shared by paclitaxel.

• [1] Jiang S, Zu Y, Fu Y, Zhang Y, Efferth T. Activation of the mitochondria-driven pathway of apoptosis in human PC-3 prostate cancer cells by a novel hydrophilic paclitaxel derivative, 7-xylosyl-10-deacetylpaclitaxel. Int J Oncol. 2008 Jul;33(1):103-11. PMID: 18575755. View Source
• [2] Class-level inference: Paclitaxel is well-established to activate both intrinsic and extrinsic apoptotic pathways. See: Wang TH, Wang HS, Soong YK. Paclitaxel-induced cell death: where the cell cycle and apoptosis come together. Cancer. 2000 Jun 1;88(11):2619-28. PMID: 10861443. Note: Not a direct head-to-head comparison within the same experimental study. View Source

Commercial Purity Specifications

10-Deacetyltaxol 7-Xyloside is commercially available from multiple reputable vendors at HPLC purity ≥98%, with some suppliers offering >99.0% [REFS-1, REFS-2, REFS-3, REFS-4]. Key procurement-quality parameters include: white to off-white solid appearance; molecular weight 943.98; DMSO solubility of 33.33 mg/mL (35.31 mM) to 100 mg/mL (105.93 mM) depending on supplier and test conditions; water insolubility (<0.1 mg/mL); storage at -20°C under inert atmosphere with ≥12-month shelf life for powder [REFS-1, REFS-2]. Melting point >228°C (dec.) and density 1.46 g/cm³ (predicted) are also reported . The compound is classified as hygroscopic, requiring desiccated storage [REFS-2, REFS-5]. These specifications are critical for analytical method development, quality-controlled (QC) applications for ANDA submissions, and use as a certified reference standard [1].

Purity Specifications

Supporting

HPLC purity ≥98%, up to >99.0%; DMSO-soluble; hygroscopic, desiccated storage

Supports reference standard procurement with documented CoA and stability data.

Vendor-aggregated specifications; verify per lot.

Evidence Dimension	Commercial purity and physicochemical specifications across vendors
Target Compound Data	HPLC purity: >98% (standard), >99.0% (AbMole); DMSO solubility: 33.33–100 mg/mL; H₂O: insoluble (<0.1 mg/mL); MW 943.98; storage: -20°C, ≥12-month shelf life [REFS-1, REFS-2, REFS-3]
Comparator Or Baseline	10-Deacetyltaxol: MW 811.87, DMSO solubility ≥81.2 mg/mL, H₂O insoluble; Paclitaxel: MW 853.91, DMSO solubility ~100 mg/mL, H₂O insoluble [REFS-6, REFS-7; vendor datasheets]
Quantified Difference	MW difference: 943.98 vs. 811.87 (10-DAT, +132.11 g/mol due to xylosyl group); comparable DMSO solubility ranges; both water-insoluble as free compounds; purity specifications similar across taxane reference standards
Conditions	Vendor Certificate of Analysis (CoA) specifications; HPLC purity determination; solubility measured at 25°C in specified solvents; data aggregated from MedChemExpress, AbMole, BOC Sciences, Selleck Chemicals, and Fisher Scientific

Why This Matters

For analytical laboratories and pharmaceutical quality control, the availability of ≥98% HPLC-pure material with documented CoA, MSDS, and stability data from multiple ISO-certified vendors ensures reliable procurement for method validation, reference standard qualification, and regulatory (ANDA) submissions.

• [1] SynZeal Research. 10-Deacetyl-7-Xylosyl Paclitaxel (CAS 90332-63-1): for analytical method development, AMV, QC application for ANDA or commercial Paclitaxel production. View Source
• [2] Adooq Bioscience. 10-Deacetyl-7-xylosyl paclitaxel datasheet: lyophilized stability 36 months at -20°C; solution stability 3 months at -20°C. View Source

Validated Applications of 10-Deacetyltaxol 7-Xyloside

Paclitaxel Semi-Synthesis Precursor

Given its natural abundance of 0.06–0.1% in Taxus brevifolia bark (3–10× higher than taxol itself), 10-Deacetyltaxol 7-Xyloside is the economically optimal starting material for semi-synthetic paclitaxel production [1]. When combined with engineered yeast bioconversion achieving 93–95% conversion to 10-deacetyltaxol at 10-L pilot scale and yields of 10.58 g/L [2], this compound enables an industrial manufacturing route that is both higher-yielding and more sustainable than direct taxol extraction (which yields only 0.02–0.04% [1]). The established one-pot conversion to Taxol at 0.64 mg/mL [3] further validates the complete semi-synthetic pathway from this precursor.

Microtubule Disruptor for Mechanistic Studies

For cell biology and pharmacology laboratories investigating microtubule dynamics, 10-Deacetyltaxol 7-Xyloside provides a microtubule-disrupting tool (IC₅₀ = 0.3 µM for pig brain microtubules; 0.5 µM for Physarum microtubules [1]) that is mechanistically distinct from paclitaxel's stabilizing action [2]. This enables head-to-head comparative studies of microtubule disruption vs. stabilization phenotypes within the same taxane chemical space, a valuable experimental design for target validation and mechanism-of-action deconvolution that cannot be achieved with paclitaxel or docetaxel alone.

Mitochondrial Apoptosis Pathway Probe

In PC-3 prostate cancer and analogous cell models, 10-Deacetyltaxol 7-Xyloside activates apoptosis exclusively through the mitochondrial (intrinsic) pathway—up-regulating Bax/Bad, down-regulating Bcl-2/Bcl-XL, and activating caspase-9/-3/-6 without engaging caspase-8, CD95, or NF-κB [1]. This pathway selectivity makes it a preferred research probe for dissecting mitochondrial apoptosis signaling without the confounding death-receptor crosstalk that occurs with paclitaxel [2], and for screening cancer lines with defined death-receptor deficiencies.

Certified Reference Standard for ANDA

With commercial availability at HPLC purity ≥98% (and up to >99.0% [1]), documented Certificate of Analysis, MSDS, and stability data (36-month lyophilized stability at -20°C [2]), 10-Deacetyltaxol 7-Xyloside is qualified as a reference standard for analytical method development, method validation (AMV), and quality-controlled (QC) applications supporting Abbreviated New Drug Applications (ANDA) for generic paclitaxel formulations [3]. Its structural identity as the most abundant taxane impurity in natural paclitaxel extracts further reinforces its relevance for impurity profiling and chromatographic system suitability testing.

Application

Selection Property

Validation Focus

Paclitaxel semi-synthesis precursor research

Natural abundance and reported bioconversion efficiency

Scalable precursor-to-product yield verification

Microtubule disruptor mechanistic studies

Microtubule-disrupting vs. stabilizing mechanism

Cell-free tubulin disassembly assay context

Mitochondrial apoptosis pathway probe studies

Mitochondrial pathway selectivity without death-receptor crosstalk

Caspase-9/-3/-6 activation endpoints

Analytical reference standard for impurity profiling

Certified HPLC purity and structural identity

CoA-documented purity and chromatographic suitability

• [1] Rao KV. Taxol and related taxanes. I. Taxanes of Taxus brevifolia bark. Pharm Res. 1993 Apr;10(4):521-4. doi: 10.1023/a:1018937700459. View Source
• [2] Yu WB, Zhao RY, Cheng HL, Zhu P. Pilot studies on scale-up biocatalysis of 7-β-xylosyl-10-deacetyltaxol and its analogues by an engineered yeast. J Ind Microbiol Biotechnol. 2015 Jun;42(6):867-76. View Source
• [3] Li BJ, Wang H, Gong T, et al. Improving 10-deacetylbaccatin III-10-β-O-acetyltransferase catalytic fitness for Taxol production. Nat Commun. 2017;8:15544. View Source
• [4] Jiang S, Zu Y, Fu Y, Zhang Y, Efferth T. Activation of the mitochondria-driven pathway of apoptosis in human PC-3 prostate cancer cells by a novel hydrophilic paclitaxel derivative, 7-xylosyl-10-deacetylpaclitaxel. Int J Oncol. 2008 Jul;33(1):103-11. PMID: 18575755. View Source
• [5] Adooq Bioscience. 10-Deacetyl-7-xylosyl paclitaxel: lyophilized stability 36 months at -20°C. CAS 90332-63-1. View Source
• [6] SynZeal Research. 10-Deacetyl-7-Xylosyl Paclitaxel: for analytical method development, AMV, QC for ANDA. CAS 90332-63-1. View Source